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Compound of Interest

Compound Name: 2-Indanone

Cat. No.: B058226

Technical Data Sheet: 2-Indanone

This guide provides core technical specifications for 2-Indanone, a ketone compound used in
various research and development applications. The data presented is intended for
researchers, scientists, and professionals in drug development and chemical synthesis.

Physicochemical Properties

The fundamental identifiers and properties of 2-Indanone are summarized below. This
information is critical for substance identification, experimental design, and regulatory
compliance.

Property Value

CAS Number 615-13-4[1][2][3][4]
Molecular Formula CoHsO[1][2][4]
Molecular Weight 132.16 g/mol [1][2][3][4]

B-Hydrindone, 1,3-dihydro-2H-inden-2-one[1][2]
[41(5]

Alternate Names

IUPAC Name 1,3-dihydroinden-2-one[1][6]

Structural and Identification Relationship
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The following diagram illustrates the logical connection between the common name of the
compound and its primary quantitative identifiers.

2-Indanone

Is identjfied by has a
CAS Number Molecular Weight
615-13-4 132.16 g/mol

Click to download full resolution via product page

Caption: Relationship between 2-Indanone and its key identifiers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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